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Compound of Interest

Compound Name: Bis(2-Methoxyethyl)Jamine

Cat. No.: B057041

An In-depth Technical Guide to Bis(2-Methoxyethyl)amine

Introduction

Bis(2-methoxyethyl)amine, also known as 2,2'-dimethoxydiethylamine, is a secondary amine
characterized by the presence of two methoxyethyl groups attached to a central nitrogen atom.
Its unique structural features, combining the basicity of an amine with the chelating potential of
ether linkages, make it a versatile compound in various chemical applications. This guide
provides a comprehensive overview of its physical and chemical properties, reactivity, and
applications, with a focus on its relevance to researchers, scientists, and professionals in drug
development.

Chemical and Physical Properties

Bis(2-methoxyethyl)amine is a colorless to pale yellow liquid with a distinct, strong odor.[1][2]
It is highly soluble in water.[2] A summary of its key physical and chemical properties is
presented in the tables below.

Table 1: General and Physical Properties
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Property Value Source(s)
Appearance Colorlfass. to light orange/yellow (2]
clear liquid
Molecular Formula C6H15N0O2 [3]
Molecular Weight 133.19 g/mol [3]
Density 0.902 g/mL at 25 °C [3114]
Boiling Point 170-172 °C [3][4]
Melting Point <-60 °C [1][3]
Flash Point 58 °C (136.4 °F) - closed cup
Refractive Index (n20/D) 1.419 [3][4]
pKa 8.67 £ 0.19 (Predicted) [2]
Water Solubility :ig{; at 25 °C (Highly [2]
Table 2: Identifiers
Identifier Value Source(s)
CAS Number 111-95-5 [1][3]
EINECS Number 203-923-9 [1][3]
Beilstein/REAXYS 1736313 [1][3]
PubChem Substance ID 24891705 [1]
IBZKBSXREAQDTO-

INChl Key

UHFFFAOYSA-N

Canonical SMILES

COCCNCCOC

[2]

Spectral Data
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Spectroscopic data is crucial for the identification and characterization of Bis(2-
methoxyethyl)amine.

ble 3: ic Informati

Technique Key Features

The proton NMR spectrum would show signals
corresponding to the methoxy protons (CH30-),

the methylene protons adjacent to the oxygen

1H NMR
atoms (-OCH2-), and the methylene protons
adjacent to the nitrogen atom (-NCH2-). The N-
H proton signal is also present.[5]
The carbon NMR spectrum would display
distinct peaks for the methoxy carbon, the

13C NMR

carbon adjacent to the oxygen, and the carbon

adjacent to the nitrogen.[5]

The infrared spectrum of a secondary amine like
Bis(2-methoxyethyl)amine typically shows a
single N-H stretching absorption band in the
region of 3300-3500 cm~1.[5] C-N stretching
absorptions are expected in the 1000 to 1250

IR Spectroscopy

cm~1 range for aliphatic amines.[5]

In mass spectrometry, amines often undergo
alpha-cleavage. The molecular ion peak for a

Mass Spectrometry compound with one nitrogen atom, like this one,
will be an odd number according to the nitrogen
rule.[5]

Note: Specific spectral data can be found on platforms like ChemicalBook and SpectraBase.[6]

[7]

Reactivity and Stability

Chemical Stability: Bis(2-methoxyethyl)amine is chemically stable under standard ambient
conditions at room temperature.[3][9]
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Reactivity and Incompatible Materials:

e Acids and Oxidizing Agents: It should be stored separately from strong acids and oxidizing
agents, as it can react with them.[1]

 Air: Contact with air should be avoided.[1]

o Heat: The compound should be protected from heat, sparks, open flames, and direct
sunlight.[1][8][9] Vapor/air mixtures can be explosive upon intense warming.[8][9]

Hazardous Decomposition Products: In the event of a fire, hazardous decomposition products
such as carbon oxides (CO, CO3z) and nitrogen oxides (NOx) can be formed.[8][9]

Applications in Research and Drug Development

Bis(2-methoxyethyl)amine serves as a key reactant and building block in organic synthesis,
including applications relevant to pharmaceutical development.

o Synthesis of Kinase Inhibitors: It is used to prepare pyrido[2,3-d]pyrimidin-7-ones, which act
as selective inhibitors of cyclin-dependent kinases 4 and 6 (CDK4/6), important targets in
cancer therapy.[4][10]

o CRF Receptor Antagonists: The compound is utilized in the synthesis of
(pyridyl)pyrazolopyrimidines, which function as antagonists for the corticotropin-releasing
factor (CRF) receptor, a target for treating stress-related disorders.[4][10]

o Buchwald-Hartwig Amination: It can be employed as a reactant in palladium-catalyzed
Buchwald-Hartwig amination reactions to synthesize various aryl amines from aryl and
heteroaryl halides.

e Synthesis of a-Ketoamides: It participates in metal-free oxidative coupling reactions with
methyl ketones to produce a-ketoamides.

e Ligand Synthesis: Its derivatives are explored as ligands for transition-metal complexes used
in homogeneous catalysis.[11]
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Logical Relationships of Bis(2-methoxyethyl)amine

Bis(2-Methoxyethyl)amine
(C6H15N02)

Chemical Classification Key Properties N @ Primary Applications

\ 4

Physical Properties Chemical Properties
. - Liquid - Basic (pKa ~8.67) . - .
Secondary Amine _ Soluble in Water _ Reacts with acids Synthetic Building Block Ligand Component
- BP: 170-172 °C - Flammable

\ 4

Pharmaceutical Intermediate
(e.g., Kinase Inhibitors)

Click to download full resolution via product page

Caption: Classification and key properties of Bis(2-methoxyethyl)amine.

Experimental Protocols

While detailed, step-by-step laboratory protocols are proprietary or found within specific
scientific literature, the general methodology for reactions involving Bis(2-
methoxyethyl)amine can be outlined.

Example Protocol: Synthesis of an Amine Bis(phenol) Ligand

A common application is in the synthesis of ligands via a Mannich-type reaction. A reported
example involves the reaction of 2-methoxyethylamine (a related primary amine, illustrating the
principle) with a phenol and formaldehyde.[11][12] The process for using Bis(2-
methoxyethyl)amine would be analogous, starting from the secondary amine.
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General Steps:

Reactant Charging: A phenol derivative and an aqueous solution of formaldehyde are added
to a reaction vessel containing a suitable solvent (e.g., methanol).[11][12]

« Amine Addition: Bis(2-methoxyethyl)amine is added to the mixture.

e Heating: The reaction mixture is heated for a specified period (e.g., 18 hours at 343 K) to
drive the condensation reaction.[11][12]

e Workup: The mixture is cooled and poured into cold water.

o Extraction: The product is extracted from the aqueous phase using an organic solvent (e.g.,
ethyl acetate).[12]

 Purification: The combined organic layers are dried and concentrated. The crude product is
then purified, typically using column chromatography, to yield the final ligand.[12]
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General Workflow: Buchwald-Hartwig Amination

Start: Assemble Reactants

1. Charge Reactor:
- Aryl Halide (Ar-X)
- Bis(2-methoxyethyl)amine
- Palladium Catalyst
- Ligand (e.g., phosphine)
- Base (e.g., NaOtBu)
- Solvent (e.g., Toluene)

l

2. Reaction Conditions:
- Heat mixture under
inert atmosphere (N2/Ar)
- Stir for 1-24 hours

'

3. Quench & Workup:
- Cool reaction
- Add water/brine
- Extract with organic solvent

l

4. Isolate & Purify:
- Dry organic layer
- Evaporate solvent
- Purify via chromatography
or recrystallization

Final Product:
Ar-N(CH2CH20CH3)2

Click to download full resolution via product page

Caption: General workflow for using the amine in a cross-coupling reaction.

© 2025 BenchChem. All rights reserved. 7/11 Tech Support


https://www.benchchem.com/product/b057041?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b057041?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

Safety and Handling

Bis(2-methoxyethyl)amine is a hazardous chemical that requires strict safety protocols.

GHS Hazard Classification:

Flammable Liquid (Category 3).[9]

Acute Toxicity, Dermal (Category 4).[9]

Skin Corrosion (Category 1B).[9]

Serious Eye Damage (Category 1).[9]

Hazard Statements:

e H226: Flammable liquid and vapor.[9][13]

e H312: Harmful in contact with skin.[9]

o H314: Causes severe skin burns and eye damage.[8][9][13]

Precautionary Measures:

Engineering Controls: Handle in a well-ventilated area, preferably in a fume hood. Use
explosion-proof electrical and lighting equipment.[14][15]

e Personal Protective Equipment (PPE): Wear suitable protective clothing, chemical-resistant
gloves, and eye/face protection (goggles and face shield).[2][8][13]

e Handling: Keep away from heat, sparks, and open flames.[8][9][13] Ground/bond container
and receiving equipment to prevent static discharge.[13][14] Do not breathe mist, vapors, or
spray.[8][13]

» Storage: Store in a cool, dry, well-ventilated place in a tightly closed container.[1][8][9] Store
locked up.[8][14]

First Aid:
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e If Inhaled: Move person to fresh air. Immediately call a poison center or doctor.[8][14][15]

e In Case of Skin Contact: Immediately take off all contaminated clothing. Rinse skin with
water/shower. Call a physician immediately.[8]

e In Case of Eye Contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing. Immediately call an ophthalmologist.[8]

« |If Swallowed: Rinse mouth. Do NOT induce vomiting. Call a physician immediately.[8][13]

Safety & Handling Workflow

1. Preparation
- Review SDS
- Work in fume hood
- Use explosion-proof equipment

i

2. Don PPE
- Safety Goggles & Face Shield
- Chemical-resistant Gloves
- Flame-retardant Lab Coat

i

3. Chemical Handling
- Ground container
- Use non-sparking tools
- Avoid inhalation & contact

»//4 \
N
AN
N
N\
) 4. Storage . 5. Waste Disposal
- Tightly closed container . )
. Spill / Exposure - Follow local regulations
- Cool, dry, ventilated area O
- - Do not mix with other waste
- Away from ignition sources

Click to download full resolution via product page

Caption: A workflow outlining key safety and handling procedures.
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Conclusion

Bis(2-methoxyethyl)amine is a valuable chemical reagent with a well-defined profile of
physical and chemical properties. Its utility in the synthesis of complex organic molecules,
particularly for pharmaceutical applications like kinase inhibitors, underscores its importance in
modern research and development. However, its hazardous nature, being flammabile,
corrosive, and toxic, necessitates rigorous adherence to safety protocols during handling,
storage, and disposal. This guide provides the core technical information required by scientists
and professionals to utilize this compound effectively and safely.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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